CID 78066333

• Molecular Formula: Co5Ge7
• Molecular Weight: 803.1 g/mol
• InChI: InChI=1S/5Co.7Ge
• InChI Key: PVCIJNFGNUZCKQ-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Co].[Co].[Co].[Co].[Ge].[Ge].[Ge].[Ge].[Ge].[Ge].[Ge]

Description

The compound with the identifier CID 78066333 is a chemical entity with significant interest in various scientific fields. This compound is known for its unique chemical structure and properties, making it a subject of extensive research in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78066333 involves several steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The synthetic routes typically involve:

Initial Preparation: The starting materials are subjected to a series of chemical reactions, including condensation and cyclization, to form intermediate compounds.

Intermediate Reactions: These intermediates undergo further reactions, such as oxidation or reduction, to achieve the desired chemical structure.

Final Steps: The final compound is purified using techniques like recrystallization or chromatography to ensure high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to maximize yield and minimize costs. This involves:

Large-Scale Reactors: Utilizing large reactors to handle significant quantities of starting materials and intermediates.

Automated Processes: Implementing automated systems for precise control of reaction conditions, such as temperature, pressure, and pH.

Purification Techniques: Employing advanced purification methods, including distillation and filtration, to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

CID 78066333 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions using agents such as sodium borohydride or lithium aluminum hydride result in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogens like chlorine or bromine in the presence of a catalyst.

Major Products

Scientific Research Applications

CID 78066333 has a wide range of applications in scientific research:

Chemistry: Used as a reagent or intermediate in the synthesis of other complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition or activation.

Medicine: Investigated for its therapeutic potential in treating various diseases, such as cancer or infectious diseases.

Industry: Utilized in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of CID 78066333 involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound binds to particular proteins or enzymes, altering their activity.

Pathways Involved: It may affect signaling pathways, leading to changes in cellular processes such as proliferation, apoptosis, or metabolism.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to CID 78066333 include:

CID 146016268: A carbohydrate derivative with distinct biological activities.

Boron Trifluoride Etherate: A compound used in various chemical reactions as a Lewis acid.

Uniqueness

This compound stands out due to its unique chemical structure and versatile applications across multiple scientific disciplines. Its ability to undergo various chemical reactions and its potential therapeutic benefits make it a valuable compound for research and industrial use.